Cas no 2742654-02-8 (Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1))

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 2742654-02-8
• MF: C₁₈H₁₈F₃NO₃
• MW: 353.335635662079
• CID: 5859918
• PubChem ID: 165739534
• Update Time: 2025-10-30

Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1)
• EN300-37278027
• Z5489149212
• 2742654-02-8
• 6-(benzyloxy)-1,2,3,4-tetrahydroisoquinoline; trifluoroacetic acid

• Inchi： 1S/C16H17NO.C2HF3O2/c1-2-4-13(5-3-1)12-18-16-7-6-15-11-17-9-8-14(15)10-16;3-2(4,5)1(6)7/h1-7,10,17H,8-9,11-12H2;(H,6,7)
• InChI Key： RFQBTQBPGKEYRG-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O(C1=CC=C2CNCCC2=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.12387792g/mol
• Monoisotopic Mass: 353.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1)

Comprehensive Overview of Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1) (CAS No. 2742654-02-8)

The compound Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1) (CAS No. 2742654-02-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining an isoquinoline core with a phenylmethoxy substituent and a trifluoroacetate counterion, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for isoquinoline derivatives has surged due to their versatility in medicinal chemistry. The 1,2,3,4-tetrahydro modification enhances the stability of the compound, while the 6-(phenylmethoxy) group introduces additional functionalization opportunities. The 2,2,2-trifluoroacetate salt form improves solubility, a critical factor in formulation development. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with tunable properties and low toxicity profiles.

From an industrial perspective, CAS No. 2742654-02-8 is often discussed in the context of high-value chemical intermediates. Its synthesis involves multi-step organic reactions, including hydrogenation and etherification, which are topics of interest in green chemistry and process optimization. Companies are investing in scalable production methods to meet the growing demand for such compounds, especially in the pharmaceutical and agrochemical sectors. This aligns with the broader industry shift toward sustainable and cost-effective manufacturing practices.

The compound's relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR). Scientists are investigating how modifications to the isoquinoline scaffold influence binding affinity and selectivity toward biological targets. This research is particularly pertinent to neurodegenerative diseases and cancer therapeutics, areas where heterocyclic compounds play a pivotal role. The inclusion of a trifluoroacetate group also opens doors to advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, facilitating precise characterization.

Another area of interest is the compound's potential role in catalysis and material science. The phenylmethoxy moiety can act as a ligand in metal-catalyzed reactions, while the isoquinoline core contributes to electron-rich environments. These properties are valuable in designing organic electronic materials and photocatalysts, which are hot topics in renewable energy research. As industries seek alternatives to traditional materials, compounds like Isoquinoline, 1,2,3,4-tetrahydro-6-(phenylmethoxy)-, 2,2,2-trifluoroacetate (1:1) are gaining traction.

In summary, CAS No. 2742654-02-8 represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and adaptability make it a subject of ongoing research and industrial innovation. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing drug discovery and sustainable chemistry.